Cas no 2138419-45-9 (1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine)

• Product Name: 1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine
• CAS No: 2138419-45-9
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5611494
• PubChem ID: 165487749
• Update Time: 2025-09-28

1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine
• EN300-843668
• 2138419-45-9
• 1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine

• Inchi： 1S/C12H17NS/c1-9-11(5-8-14-9)10-3-6-12(2,13)7-4-10/h3,5,8H,4,6-7,13H2,1-2H3
• InChI Key： QVQOEKLZSVOWSM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1=CCC(C)(CC1)N

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine

Comprehensive Overview of 1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine (CAS No. 2138419-45-9)

The compound 1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine (CAS No. 2138419-45-9) is a structurally unique organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This cyclohexenyl amine derivative features a methylthiophene substituent, which contributes to its distinct chemical properties and reactivity. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel bioactive compounds.

In the context of current scientific trends, the demand for heterocyclic compounds like 1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine has surged, driven by their versatility in drug discovery. The integration of thiophene and cyclohexene moieties in its structure makes it a promising candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Recent publications highlight its potential as a precursor for central nervous system (CNS) targeting agents, aligning with the growing focus on neurological therapeutics.

From a synthetic chemistry perspective, the CAS No. 2138419-45-9 compound exemplifies modern strategies for stereoselective synthesis. Its amine functional group allows for further derivatization, enabling researchers to explore diverse scaffold modifications. This adaptability is crucial for addressing contemporary challenges in high-throughput screening and fragment-based drug design. Notably, its lipophilicity and molecular weight fall within desirable ranges for drug-like properties, a topic frequently searched by pharmaceutical professionals.

Environmental and green chemistry considerations are also relevant to this compound. With increasing emphasis on sustainable synthesis, researchers are investigating catalytic methods to produce 1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine with minimal waste. The methylthiophene component, in particular, has been studied for its potential in biodegradable materials, connecting to broader discussions about eco-friendly chemical production.

Analytical characterization of this compound often involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification—topics frequently queried in academic and industrial settings. Its chromatographic behavior and stability profile under various conditions are critical data points for quality control in chemical manufacturing.

In material science applications, the conjugated system present in 1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine has sparked interest for organic electronic materials. The combination of its aromatic and alicyclic components offers unique electronic properties, making it a subject of study for optoelectronic devices—a hot topic in renewable energy research.

The compound's crystallographic data and solid-state properties are also areas of active investigation, particularly for polymorphism studies relevant to pharmaceutical formulation. This aligns with industry demands for API characterization methods, another frequently searched term in chemical databases.

From a commercial standpoint, CAS No. 2138419-45-9 represents a growing niche in fine chemical supply chains. Suppliers increasingly highlight such specialty compounds to meet the needs of contract research organizations (CROs) and academic laboratories. The compound's patent landscape and regulatory status are additional points of interest for professionals conducting competitive intelligence in chemical innovation.

Emerging computational approaches, including molecular docking and QSAR modeling, have been applied to predict the behavior of 1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine in biological systems. These in silico methods complement experimental studies and address the pharmaceutical industry's need for predictive ADMET tools—a subject of numerous recent scientific queries.

In conclusion, 1-Methyl-4-(2-methylthiophen-3-yl)cyclohex-3-en-1-amine (CAS No. 2138419-45-9) embodies the intersection of multiple cutting-edge research domains. Its structural features and adaptable chemistry position it as a valuable entity for advancing drug discovery, material innovation, and sustainable chemistry—all areas generating substantial interest across scientific and industrial communities.